Cas no 2138408-95-2 (1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine)

• Product Name: 1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine
• CAS No: 2138408-95-2
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD31656607
• CID: 5611704
• PubChem ID: 165848063
• Update Time: 2025-06-15

1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-842781
• 2138408-95-2
• 1-[4-(3-methyl-1H-pyrazol-4-yl)phenyl]ethan-1-amine
• 1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine

• MDL： MFCD31656607
• Inchi： 1S/C12H15N3/c1-8(13)10-3-5-11(6-4-10)12-7-14-15-9(12)2/h3-8H,13H2,1-2H3,(H,14,15)
• InChI Key： XHPSUEZPVZDTDT-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(=CC=1)C1C=NNC=1C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine

Comprehensive Overview of 1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine (CAS No. 2138408-95-2)

1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine (CAS No. 2138408-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a 3-methyl-1H-pyrazol-4-yl group attached to a phenyl ring, which is further linked to an ethanamine moiety. This configuration makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for high-purity research chemicals like 1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS No. 2138408-95-2 is frequently searched in academic databases and commercial catalogs, reflecting its growing relevance. Its synthesis involves multi-step organic reactions, often requiring Pd-catalyzed cross-coupling or heterocyclic ring formation, which are topics of interest in modern synthetic chemistry. This aligns with the broader trend of optimizing green chemistry protocols to reduce environmental impact.

One of the most searched questions related to this compound is: "What are the potential applications of 1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine in drug development?" Preliminary studies suggest its scaffold could be valuable for designing small-molecule therapeutics, particularly in oncology and neurology. Its pyrazole core is a common pharmacophore in FDA-approved drugs, which underscores its versatility. Additionally, the compound's amine functionality allows for further derivatization, making it a flexible building block for combinatorial chemistry libraries.

Another hot topic is the compound's physicochemical properties, such as solubility, stability, and bioavailability, which are critical for preclinical studies. Researchers often inquire about its logP value or hydrogen bonding capacity, as these factors influence its pharmacokinetic profile. The rise of AI-driven drug discovery has also increased interest in such data, as machine learning models require high-quality input parameters for predictive analysis. This compound's molecular weight and polar surface area further contribute to its suitability for blood-brain barrier penetration studies.

From a commercial perspective, CAS No. 2138408-95-2 is often listed by suppliers specializing in rare chemical intermediates. Its pricing and availability are frequently discussed in forums dedicated to contract research organizations (CROs) and pharmaceutical outsourcing. The compound's niche status makes it a subject of interest for patent analysis, with several filings hinting at its use in proprietary drug formulations. This ties into the larger conversation about intellectual property in the chemical industry.

In summary, 1-4-(3-methyl-1H-pyrazol-4-yl)phenylethan-1-amine represents a compelling case study in the intersection of medicinal chemistry and industrial applications. Its structural features, combined with the growing demand for tailored research compounds, position it as a molecule worth watching in both academic and commercial spheres. As high-throughput screening technologies evolve, compounds like this will likely play a pivotal role in identifying next-generation therapeutics.